Cas no 1052540-31-4 (2-{(2-Aminoethyl)sulfanylmethyl}benzonitrile Hydrochloride)

• Product Name: 2-{(2-Aminoethyl)sulfanylmethyl}benzonitrile Hydrochloride
• CAS No: 1052540-31-4
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 3110396
• PubChem ID: 16247892
• Update Time: 2025-04-21

2-{(2-Aminoethyl)sulfanylmethyl}benzonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-aminoethyl)thio]methyl}benzonitrile hydrochloride
• 1052540-31-4
• EN300-13105
• CS-0233134
• 2-{[(2-aminoethyl)sulfanyl]methyl}benzonitrile hydrochloride
• 2-{[(2-aminoethyl)sulfanyl]methyl}benzonitrilehydrochloride
• 2-(2-aminoethylsulfanylmethyl)benzonitrile;hydrochloride
• Z89271886
• 2-{(2-Aminoethyl)sulfanylmethyl}benzonitrile Hydrochloride

• Inchi： 1S/C10H12N2S.ClH/c11-5-6-13-8-10-4-2-1-3-9(10)7-12;/h1-4H,5-6,8,11H2;1H
• InChI Key： KQBNUSRUEJLIGJ-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 228.0487973Da
• Monoisotopic Mass: 228.0487973Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes